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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address specific issues encountered during experiments involving Peforelin in
swine.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues that may affect the
efficacy of Peforelin in your swine reproductive protocols.
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Problem

Potential Cause Recommended Solution

Low Estrus Response in

Primiparous Sows

Primiparous (first-parity) sows
require a lower dose of
Peforelin compared to
multiparous sows and gilts. A
Incorrect Dosage i . i
typical efficacious dose is 37.5
pg per sow.[1] Doses of 75 ug
have been shown to be less

effective in this group.[1]

Improper Timing of

Administration

Administer Peforelin
intramuscularly 24 hours (x 2
hours) after weaning.[2]
Deviations from this window

can reduce efficacy.

Underlying Health Issues

Ensure sows are in good body
condition and free from clinical
diseases or reproductive
disorders that could interfere

with hormonal response.[3]

Reduced Efficacy in Gilts

Peforelin in gilts is most
effective following a course of
progestogen (e.g., altrenogest)
Inadequate Progestogen )
o to synchronize the estrous
Synchronization
cycle.[4] Ensure the
synchronization protocol was

followed correctly.

Incorrect Timing of Peforelin

Administration

Peforelin should be
administered 48 hours (+ 2
hours) after the last

altrenogest treatment.[2]

Incorrect Dosage

The recommended dose for
gilts is 150 pg of Peforelin.[2]
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Variability in Weaning-to-
Estrus Interval (WEI)

Herd-Specific Factors

High-performing herds may
show less of a reduction in
WEI with Peforelin treatment
compared to herds with more

average reproductive results.

[2]

Seasonal Effects

Reproductive performance can
be influenced by the season.
Peforelin has been shown to
be particularly effective during
periods of seasonal infertility,

such as late summer.[2]

No Significant Improvement in
Litter Size

Peforelin's Primary Mechanism

Peforelin primarily acts to
stimulate the secretion of
Follicle-Stimulating Hormone
(FSH), which promotes
follicular development and
estrus synchronization.[1][4]
While this can lead to better
oocyte quality, a direct,
significant increase in the
number of piglets born is not a

consistently reported outcome.

[4]

Confounding Factors

Litter size is a multifactorial
trait influenced by genetics,
nutrition, and overall herd

management.

Suspected Lack of Efficacy in

Multiparous Sows

Incorrect Dosage

The recommended dose for
pluriparous (sows that have
had two or more litters) is 150
pg of Peforelin.[1] Doses of 50
pg and 100 pg have been

found to be unsatisfactory for
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inducing estrus in this group.

[1]

In herds with already high and
consistent reproductive
) performance, the additional
High Herd Performance ) ) )
benefit of hormonal stimulation
for estrus synchronization may

be less pronounced.[4]

Frequently Asked Questions (FAQS)

Q1: What is Peforelin and how does it work in swine?

Peforelin is a synthetic analogue of gonadotropin-releasing hormone (GnRH).[1] Itis a
decapeptide with chemical modifications that enhance its efficacy.[1] In swine, Peforelin
selectively stimulates the anterior pituitary to release Follicle-Stimulating Hormone (FSH) with
no significant concurrent release of Luteinizing Hormone (LH).[1] This selective action
promotes the growth and maturation of ovarian follicles, leading to the induction and
synchronization of estrus.[3][4]

Q2: What are the recommended dosages of Peforelin for different types of swine?
The recommended dosage varies by the parity of the sow:
o Primiparous Sows (first litter): 37.5 pg of Peforelin (0.5 ml of a 75 pg/ml solution).[1]

e Pluriparous Sows (multiple litters) and Gilts: 150 pg of Peforelin (2.0 ml of a 75 pg/ml
solution).[1][2]

Q3: When is the optimal time to administer Peforelin?

o For Sows: Peforelin should be administered intramuscularly 24 hours after the weaning of
her piglets.[1][2]

o For Gilts: Peforelin should be administered intramuscularly 48 hours after the conclusion of
an estrus synchronization treatment with a progestogen like altrenogest.[2][4]
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Q4: Can Peforelin be used to improve farrowing rate?

Yes, studies have shown that Peforelin treatment can lead to a significant increase in the
farrowing rate compared to untreated control groups.[1] This is likely due to better
synchronization of ovulation and insemination timing.

Q5: Are there any known side effects or safety concerns with Peforelin?

Clinical studies have shown that Peforelin is well-tolerated in the target species.[1] No general
or local adverse reactions were detected even at doses up to three times the recommended
amount.[1]

Q6: Does Peforelin treatment affect piglet birth weight or litter uniformity?

Some studies have reported a positive impact of Peforelin on piglet birth weight, particularly in
first-parity sows and during periods of summer infertility.[2] The hypothesis is that by stimulating
a more uniform pool of pre-ovulatory follicles, Peforelin may lead to more uniform oocyte
quality and embryo development, potentially resulting in more uniform birth weights.[3]
However, other studies have found no significant improvement in litter performance compared
to no treatment.[5]

Quantitative Data Summary

The following tables summarize quantitative data on the efficacy of Peforelin from various
studies.

Table 1: Effect of Peforelin on Estrus Rate (ER) and Farrowing Rate (FR) in Sows and Gilts
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. . Farrowing

Animal Treatment Estrus Rate = Farrowing .

Efficiency Reference
Category Group (%) Rate (%)

Index (FEI)*
Overall Peforelin 93.2% - 79.2% [2]
Control 87.2% - 70.2% [2]
Gilts Peforelin 90.0% 93.3% - [4]
Control 78.5% 89.2% - [4]
Primiparous Peforelin

81.7% - - [4]

Sows (37.5 ug)
Control 90.0% - - [4]
Multiparous Peforelin 4]
Sows (150 ug)
Control - - - [4]

1FEI = Farrowing Efficiency Index (proportion of animals that farrowed per 100 animals
included).[2]

Table 2: Effect of Peforelin on Litter Size and Piglet Birth Weight
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Live Born
Total . . .
. . Live Born Stillborn Piglet
Animal Treatmen  Piglets ) . . Referenc
Piglets Piglets Birth
Category t Group Born (per . . .
. (per litter) (per litter) Weight
litter)
(kg)
) Peforelin
Gilts 13.1+34 12.3+29 0.7+£0.9 1.36 [5]
(150 pg)
eCG 152+2.8 135+3.1 16+27 1.26 [5]
Control 142+35 13.6+3.4 06+1.0 1.32 [5]
Primiparou  Peforelin
14.8 + 3.9 13.6+34 1.0+18 - [5]
s Sows (37.5 ng)
Pluriparous  Peforelin
- - 2.2 - [5]
Sows (150 pg)
eCG - - 0.9 [5]
Control - - 1.4 [5]

Experimental Protocols

1.

Estrus Induction in Weaned Sows

Animal Selection: Healthy primiparous or pluriparous sows in good breeding condition,

weaned from their litters after a lactation period of 21-28 days.[1] Animals with clinical

disease or reproductive disorders are excluded.[3]

Treatment Administration:

o Primiparous Sows: Administer 37.5 pg of Peforelin via intramuscular injection 24 hours

post-weaning.[1]

o Pluriparous Sows: Administer 150 ug of Peforelin via intramuscular injection 24 hours

post-weaning.[1]
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o Estrus Detection: Begin estrus detection on the first day post-weaning using teaser boars.
Perform estrus detection at least twice daily (morning and afternoon).[3]

« Artificial Insemination (Al): The Al schedule is based on the onset of standing estrus. For
example, sows showing standing estrus on day 4 post-weaning in the morning are
inseminated 24 hours later, while those showing estrus in the evening are inseminated 12
hours later.[3]

o Data Collection: Record weaning-to-estrus interval (WEI), estrus rate, farrowing rate, and
litter characteristics (total born, live born, stillborn, mummified piglets, and individual birth
weights).[3]

2. Estrus Induction in Sexually Mature Gilts

o Estrus Synchronization: Synchronize the estrous cycle of sexually mature gilts using an oral
progestogen (e.g., altrenogest) for 18 days.[4]

o Treatment Administration: Administer 150 ug of Peforelin via intramuscular injection 48
hours after the last altrenogest treatment.[4]

o Estrus Detection: Begin estrus detection 48-72 hours after the last altrenogest treatment
using teaser boars, performed at least twice daily.[2][3]

« Atrtificial Insemination (Al): Follow a similar Al schedule as for sows, based on the onset of
standing estrus.[3]

o Data Collection: Record the interval from last altrenogest treatment to estrus, estrus rate,
farrowing rate, and litter characteristics.[3]

Visualizations
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Caption: Peforelin's mechanism of action in swine.
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Caption: General experimental workflow for Peforelin use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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